Cas no 2105657-25-6 (4-chloro-1-(1-methylpiperidin-4-yl)-1H-pyrazol-3-amine)

• Product Name: 4-chloro-1-(1-methylpiperidin-4-yl)-1H-pyrazol-3-amine
• CAS No: 2105657-25-6
• MF: C₉H₁₅ClN₄
• MW: 214.695200204849
• CID: 6326198
• PubChem ID: 164662023
• Update Time: 2025-05-20

4-chloro-1-(1-methylpiperidin-4-yl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-(1-methylpiperidin-4-yl)-1H-pyrazol-3-amine
• EN300-1112051
• 2105657-25-6

• Inchi： 1S/C9H15ClN4/c1-13-4-2-7(3-5-13)14-6-8(10)9(11)12-14/h6-7H,2-5H2,1H3,(H2,11,12)
• InChI Key： UBQUVAILKIBJDV-UHFFFAOYSA-N
• SMILES： ClC1C(N)=NN(C=1)C1CCN(C)CC1

Computed Properties

• Exact Mass: 214.0985242g/mol
• Monoisotopic Mass: 214.0985242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 47.1Ų

Additional information on 4-chloro-1-(1-methylpiperidin-4-yl)-1H-pyrazol-3-amine

4-Chloro-1-(1-Methylpiperidin-4-Yl)-1H-Pyrazol-3-Amine: A Comprehensive Overview

4-Chloro-1-(1-methylpiperidin-4-yl)-1H-pyrazol-3-amine, also known by its CAS number CAS No. 2105657-25-6, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and development.

The molecular structure of 4-chloro-1-(1-methylpiperidin-4-yl)-1H-pyrazol-3-amine consists of a pyrazole ring, a piperidine ring, and a chlorine substituent. The pyrazole ring, a five-membered aromatic heterocycle, serves as the core structure, while the piperidine ring, a six-membered saturated heterocycle, is attached at the 1-position of the pyrazole. The chlorine atom is located at the 4-position of the pyrazole ring, contributing to the compound's electronic properties and reactivity.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to interact with various biological targets. The presence of the piperidine ring in this compound introduces additional complexity to its structure, potentially enhancing its bioavailability and pharmacokinetic properties. This makes it a promising candidate for further exploration in drug design.

The synthesis of 4-chloro-1-(1-methylpiperidin-4-yl)-1H-pyrazol-3-amine involves a multi-step process that typically begins with the preparation of the pyrazole core. This is followed by functionalization at specific positions to introduce substituents such as the chlorine atom and the piperidine ring. The use of advanced synthetic techniques, including catalytic cross-coupling reactions and stereo-selective synthesis, has enabled researchers to optimize the production process and improve yields.

In terms of pharmacological activity, this compound has shown potential in several areas. For instance, it has demonstrated inhibitory effects on certain enzymes and receptors, making it a candidate for treating conditions such as inflammation, neurodegenerative diseases, and cancer. Recent research has focused on understanding its mechanism of action and evaluating its efficacy in preclinical models.

The development of pyrazole-based drugs has been a focal point in medicinal chemistry due to their versatility and ability to modulate various biological pathways. The integration of a piperidine ring into this structure adds another layer of complexity, potentially enhancing its interactions with target proteins and improving therapeutic outcomes.

In conclusion, 4-chloro-1-(1-methylpiperidin-4-yli)-pyrazolium, with its unique structural features and promising pharmacological profile, represents an exciting avenue for further research in drug discovery. As ongoing studies continue to unravel its potential applications, this compound stands out as a valuable addition to the arsenal of tools available to researchers in the field.